Cas no 14663-53-7 (2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetic acid)
2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Oxoquinazolin-3(4H)-yl)acetic acid
- (4-Oxo-4H-quinazolin-3-yl)-acetic acid
- 2-(4-oxoquinazolin-3-yl)acetic acid
- 2-(4-Oxoquizolin-3(4H)-yl)acetic acid
- (4-oxo-3,4-dihydroquinazolin-3-yl)acetic acid
- (4-Oxo-4H-chinazolin-3-yl)-essigsaeure
- (4-oxoquinazolin-3(4H)-yl)acetic acid
- 2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetic acid
- 2-(4-oxo-3-hydroquinazolin-3-yl)acetic acid
- 3(4h)-quinazolineac
- 3-carboxymethyl-3,4-dihydro-4(1H)-quinazolinone
- 4-Oxo-3,4-dihydro-chinazolyl-3-essigsaeure
- N-carboxymethyl-4(3H)-quinazolinone
- AKOS BB69
- ASISCHEM D51303
- CHEMBRDG-BB 4001974
- (4-Oxo-3-quinazolinyl)acetic acid
- 2-(4-oxo-3-quinazolinyl)acetic acid
- 3(4H)-quinazolineacetic acid, 4-oxo-
- 2-(4-ketoquinazolin-3-yl)acetic acid
- (4-Oxo-3(4H)-quinazolinyl)acetic acid
- OTAVA-BB 7010160005
- BRD-K13123739-001-08-1
- HY-W030545
- 14663-53-7
- HMS1693A21
- G68619
- CHEMBL1471153
- F0911-6393
- BBBICQPTZBHLBM-UHFFFAOYSA-N
- STK299906
- Cambridge id 6340677
- KKG
- HMS2473H12
- DB-031043
- MFCD02332713
- (4-oxoquinazolin-3-yl)acetic acid
- SMR000124647
- Oprea1_877489
- LS-04001
- BDBM50455885
- EN300-05236
- 2-[4-oxo-3(4H)-quinazolinyl]acetic acid
- MLS000067222
- CS-0074569
- AKOS000104308
- Z56895681
- SDCCGMLS-0065106.P001
- MLS004820191
- SCHEMBL13799935
- DTXSID10352567
- SR-01000459432
- SR-01000459432-1
- ALBB-012760
-
- MDL: MFCD02332713
- Inchi: 1S/C10H8N2O3/c13-9(14)5-12-6-11-8-4-2-1-3-7(8)10(12)15/h1-4,6H,5H2,(H,13,14)
- InChI Key: BBBICQPTZBHLBM-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2N=CN1CC(=O)O
Computed Properties
- Exact Mass: 204.05300
- Monoisotopic Mass: 204.05349212g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 70Ų
Experimental Properties
- PSA: 72.19000
- LogP: 0.48110
2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetic acid Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 028670-1g |
4-Oxo-4 H -quinazolin-3-yl)-acetic acid |
14663-53-7 | 95% | 1g |
£67.00 | 2022-03-01 | |
| Fluorochem | 028670-2.5g |
4-Oxo-4 H -quinazolin-3-yl)-acetic acid |
14663-53-7 | 95% | 2.5g |
£143.00 | 2022-03-01 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci20558-5g |
2-(4-Oxoquinazolin-3(4H)-yl)acetic acid |
14663-53-7 | 98% | 5g |
¥1999.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci20558-25g |
2-(4-Oxoquinazolin-3(4H)-yl)acetic acid |
14663-53-7 | 98% | 25g |
¥8626.00 | 2023-09-09 | |
| TRC | E588678-25mg |
(4-Oxoquinazolin-3(4H)-yl)acetic Acid |
14663-53-7 | 25mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E588678-50mg |
(4-Oxoquinazolin-3(4H)-yl)acetic Acid |
14663-53-7 | 50mg |
$ 65.00 | 2022-06-05 | ||
| TRC | E588678-250mg |
(4-Oxoquinazolin-3(4H)-yl)acetic Acid |
14663-53-7 | 250mg |
$ 95.00 | 2022-06-05 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | O933126-100mg |
(4-Oxo-4H-quinazolin-3-yl)-acetic acid |
14663-53-7 | 97% | 100mg |
¥585.00 | 2022-10-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | O933126-250mg |
(4-Oxo-4H-quinazolin-3-yl)-acetic acid |
14663-53-7 | 97% | 250mg |
¥945.00 | 2022-10-10 | |
| Chemenu | CM142625-1g |
(4-Oxo-4H-quinazolin-3-yl)-acetic acid |
14663-53-7 | 95% | 1g |
$77 | 2022-09-08 |
2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetic acid Related Literature
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
Additional information on 2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetic acid
Comprehensive Guide to 2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetic acid (CAS No. 14663-53-7): Properties, Applications, and Market Insights
2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetic acid (CAS No. 14663-53-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This quinazoline derivative is known for its unique structural properties, making it a valuable intermediate in drug discovery and development. With the increasing demand for novel therapeutic agents, compounds like 2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetic acid are being extensively studied for their potential applications in medicinal chemistry.
The molecular structure of 2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetic acid features a quinazolinone core, which is a heterocyclic scaffold often found in bioactive molecules. This structural motif is associated with a range of pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Researchers are particularly interested in how modifications to the acetic acid side chain can influence the compound's bioactivity and pharmacokinetic profile.
In recent years, the pharmaceutical industry has seen a surge in interest around quinazoline derivatives, driven by their versatility in drug design. 2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetic acid serves as a key building block for synthesizing more complex molecules. Its role in the development of kinase inhibitors, which are crucial in targeted cancer therapies, has been a hot topic in scientific literature. This aligns with the growing trend of personalized medicine and precision oncology, where small-molecule inhibitors play a pivotal role.
From a synthetic chemistry perspective, 2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetic acid offers several advantages. Its relatively straightforward synthesis and functional group compatibility make it an attractive starting material for medicinal chemists. The compound's carboxylic acid moiety allows for easy derivatization, enabling the creation of amides, esters, and other derivatives with potential enhanced biological activity. This flexibility is particularly valuable in high-throughput screening and combinatorial chemistry approaches.
The global market for pharmaceutical intermediates like 2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetic acid is experiencing steady growth, with projections indicating continued expansion. This growth is fueled by increasing R&D investments in drug discovery and the rising prevalence of chronic diseases requiring innovative treatment options. Asia-Pacific regions, particularly China and India, have emerged as major production hubs for such specialized chemicals, offering cost-effective synthesis solutions without compromising quality.
Quality control and analytical characterization are critical aspects when working with 2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetic acid. Advanced techniques such as HPLC, LC-MS, and NMR spectroscopy are routinely employed to ensure purity and confirm structural integrity. These analytical methods are essential for meeting the stringent requirements of pharmaceutical applications, where even minor impurities can significantly impact biological activity and safety profiles.
Environmental considerations in the production and use of 2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetic acid have gained prominence in recent discussions. The pharmaceutical industry is increasingly adopting green chemistry principles, and researchers are exploring more sustainable synthetic routes for this compound. This includes catalyst optimization, solvent selection, and energy-efficient processes that minimize waste generation while maintaining high yields.
Looking ahead, the potential applications of 2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetic acid continue to expand beyond traditional pharmaceutical uses. Emerging research suggests possible applications in material science, particularly in the development of functional polymers and smart materials. The compound's ability to participate in various chemical reactions makes it an interesting candidate for creating novel materials with tailored properties.
For researchers and industry professionals seeking reliable sources of 2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetic acid, it's crucial to partner with reputable suppliers who can provide comprehensive technical data, including certificates of analysis and material safety data sheets. Proper storage conditions, typically in cool, dry environments protected from light, are essential to maintain the compound's stability over time.
The scientific community continues to explore the full potential of 2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetic acid, with new publications regularly appearing in peer-reviewed journals. Staying updated with the latest research findings is valuable for anyone working with this compound, as new synthetic methodologies and biological applications are constantly being discovered. This dynamic landscape makes 14663-53-7 an exciting area of study in contemporary organic and medicinal chemistry.
14663-53-7 (2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)